Cas no 81817-17-6 (1,2,4-Benzotriazine, 3-(4-methylphenyl)-)

1,2,4-Benzotriazine, 3-(4-methylphenyl)- structure
81817-17-6 structure
Product Name:1,2,4-Benzotriazine, 3-(4-methylphenyl)-
CAS No:81817-17-6
MF:C14H11N3
MW:221.257242441177
CID:702894
PubChem ID:12759615
Update Time:2025-04-19

1,2,4-Benzotriazine, 3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzotriazine, 3-(4-methylphenyl)-
    • 3-(4-methylphenyl)-1,2,4-benzotriazine
    • DTXSID20509166
    • 81817-17-6
    • 3-(p-tolyl)benzo[e][1,2,4]triazine
    • TQP0588
    • Inchi: 1S/C14H11N3/c1-10-6-8-11(9-7-10)14-15-12-4-2-3-5-13(12)16-17-14/h2-9H,1H3
    • InChI Key: WHHMDWFHJUFPKA-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=NC=1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 221.095297364g/mol
  • Monoisotopic Mass: 221.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.7Ų
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